Cas no 1159919-79-5 (Potassium 2-cyanoethyltrifluoroborate)

• Product Name: Potassium 2-cyanoethyltrifluoroborate
• CAS No: 1159919-79-5
• MF: C₃H₄BF₃KN
• MW: 160.975071907043
• MDL: MFCD11052653
• CID: 3162026
• Update Time: 2025-07-22

Potassium 2-cyanoethyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-cyanoethyltrifluoroborate
• Potassium (2-cyanoethyl)trifluoroborate

• MDL： MFCD11052653
• Inchi： 1S/C3H4BF3N.K/c5-4(6,7)2-1-3-8;/h1-2H2;/q-1;+1
• InChI Key： BDMPUNWNWFAAPE-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Potassium 2-cyanoethyltrifluoroborate

Comprehensive Guide to Potassium 2-cyanoethyltrifluoroborate (CAS 1159919-79-5): Properties, Applications, and Innovations

Potassium 2-cyanoethyltrifluoroborate (CAS 1159919-79-5) is a highly versatile organoboron compound that has garnered significant attention in synthetic chemistry and material science. This compound, characterized by its unique cyanoethyl and trifluoroborate functional groups, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its stability and reactivity make it a preferred choice for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

The growing demand for boron-based reagents in drug discovery and green chemistry has propelled research into compounds like Potassium 2-cyanoethyltrifluoroborate. Researchers and industries are increasingly exploring its potential in catalysis, polymer modification, and bioactive molecule design. With the rise of sustainable chemistry, this compound's role in reducing toxic byproducts and improving reaction efficiency aligns with global trends toward environmentally friendly processes.

One of the most searched questions about CAS 1159919-79-5 revolves around its solubility and handling protocols. Unlike traditional boron reagents, this compound exhibits excellent stability in aqueous and organic solvents, simplifying its use in diverse reaction conditions. Its moisture-resistant properties further enhance its practicality in industrial applications, addressing common challenges associated with air-sensitive reagents.

In the context of AI-driven drug discovery, Potassium 2-cyanoethyltrifluoroborate has emerged as a key building block for high-throughput screening libraries. Computational models frequently highlight its compatibility with click chemistry and bioconjugation, making it invaluable for designing targeted therapies. Recent publications also emphasize its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge field in oncology research.

From a commercial perspective, the compound's cost-effectiveness and scalability have made it a staple in fine chemical manufacturing. Suppliers often highlight its low toxicity profile compared to alternative reagents, a factor increasingly prioritized under REACH regulations and green chemistry initiatives. These attributes position it as a sustainable alternative for large-scale production of electronic materials and specialty polymers.

Innovations in flow chemistry have further expanded the applications of Potassium 2-cyanoethyltrifluoroborate. Its compatibility with continuous manufacturing systems enables precise control over reaction parameters, reducing waste and improving yield—a critical advantage for pharmaceutical intermediates production. This aligns with the industry's shift toward Industry 4.0 and automated synthesis platforms.

As research continues, the compound's potential in energy storage systems, particularly lithium-ion batteries, is being explored. Its boron-rich structure offers intriguing possibilities for stabilizing electrolytes and enhancing battery performance, a topic gaining traction in renewable energy forums. Such interdisciplinary applications underscore its relevance beyond traditional organic synthesis.

For laboratories and manufacturers seeking reliable CAS 1159919-79-5 suppliers, quality benchmarks like HPLC purity, residual solvent levels, and batch-to-batch consistency remain top priorities. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its structural integrity, ensuring optimal performance in downstream applications.

In summary, Potassium 2-cyanoethyltrifluoroborate represents a convergence of synthetic utility, sustainability, and innovation. Its adaptability across multiple scientific domains—from medicinal chemistry to materials engineering—solidifies its status as a 21st-century chemical enabler. As technological advancements unfold, this compound is poised to play an even greater role in addressing global challenges through molecular design.